Cas no 1057401-08-7 (2,5-Dioctyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione)

• Product Name: 2,5-Dioctyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
• CAS No: 1057401-08-7
• MF: C₃₀H₄₀N₂O₂S₂
• MW: 524.780805587769
• CID: 854852
• PubChem ID: 71272410
• Update Time: 2024-11-03

2,5-Dioctyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-dioctyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c] pyrrole-1,4(2H,5H)-dione
• 2,5-dioctyl-1,4-dithiophen-2-ylpyrrolo[3,4-c]pyrrole-3,6-dione
• 2,5-di(n-octyl)-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
• 2,5-Dihydro-2,5-dioctyl-3,6-di-2-thienylpyrrolo[3,4-c]pyrrole-1,4-dione
• 3,6-dithien-2-yl-2,5-di-n-octyl-pyrrolo[3,4-c]pyrrole-1,4-dione
• AK133157
• KB-225974
• LS40816
• 2,5-dioctyl-3,6-bis(thiophen-2-yl)-1H,2H,4H,5H-pyrrolo[3,4-c]pyrrole-1,4-dione
• SCHEMBL14723025
• YWRQUVDGOPUXJP-UHFFFAOYSA-N
• DB-216738
• F72148
• 2,5-Dioctyl-3,6-di(thiophen-2-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione
• N,N'-bis(octyl)-3,6-dithienyl-1,4-diketopyrrolo[3,4-c]pyrrole
• BS-49827
• 2,5-Dioctyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c ]pyrrole-1,4(2h ,5h)-dione
• 2,5-DIOCTYL-3,6-BIS(THIOPHEN-2-YL)PYRROLO[3,4-C]PYRROLE-1,4-DIONE
• MFCD26743580
• 2,5-Dioctyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
• DTXSID10744266
• 1057401-08-7

• Inchi： 1S/C30H40N2O2S2/c1-3-5-7-9-11-13-19-31-27(23-17-15-21-35-23)25-26(29(31)33)28(24-18-16-22-36-24)32(30(25)34)20-14-12-10-8-6-4-2/h15-18,21-22H,3-14,19-20H2,1-2H3
• InChI Key： YWRQUVDGOPUXJP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=C2C(N(CCCCCCCC)C(C3=CC=CS3)=C2C(N1CCCCCCCC)=O)=O

Computed Properties

• Exact Mass: 524.25312087g/mol
• Monoisotopic Mass: 524.25312087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 16
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 144 ºC (chloroform )
• Solubility: Insuluble (1.6E-5 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds